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Compound of Interest

3-(2-lodophenylamino)propanoic
Compound Name: d
aci

cat. No.: B3052109

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(2-lodophenylamino)propanoic
acid, a molecule of interest in medicinal chemistry and drug discovery. This document details
its chemical properties, potential synthesis pathways, and prospective applications based on
the activities of structurally related compounds.

Core Compound Information

CAS Number: 38470-21-2
Molecular Formula: CoH10INO2[1]
Molecular Weight: 291.09 g/mol [1]
Synonyms:

e [3-Alanine, N-(2-iodophenyl)-[1]

» N-(2-lodophenyl)-B-alanine
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Property Value Reference
CAS Number 38470-21-2 [1]
Molecular Formula CoH10INO2 [1]
Molecular Weight 291.09 g/mol [1]

Potential Suppliers

A number of chemical suppliers list 3-(2-lodophenylamino)propanoic acid in their catalogs.
Researchers interested in obtaining this compound can inquire with the following vendors:

o ChemicalBook[1]
e Sigma-Aldrich

e AstaTech, Inc.

Synthesis and Experimental Protocols

While a specific, detailed synthesis protocol for 3-(2-lodophenylamino)propanoic acid was
not found in the reviewed literature, its structure suggests a plausible synthetic route based on
established chemical reactions. A likely approach would involve the nucleophilic addition of 2-

iodoaniline to an acrylic acid derivative.

Hypothetical Synthesis Workflow:
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A potential synthetic pathway for 3-(2-lodophenylamino)propanoic acid.

General Experimental Considerations (Based on similar syntheses):

Solvent: A polar aprotic solvent such as dimethylformamide (DMF) or a protic solvent like
isopropanol could be suitable.

o Catalyst: The reaction may proceed without a catalyst, but a mild base could be employed to
facilitate the reaction.

o Temperature: The reaction would likely be conducted at an elevated temperature, potentially
under reflux, to ensure a reasonable reaction rate.

 Purification: The final product would likely be purified using standard techniques such as
recrystallization or column chromatography.

Potential Biological Activity and Applications in
Drug Discovery
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Direct experimental data on the biological activity of 3-(2-lodophenylamino)propanoic acid is
not readily available in the public domain. However, the activities of structurally analogous
compounds provide a strong basis for inferring its potential applications. Aryl propionic acid
derivatives are a well-established class of non-steroidal anti-inflammatory drugs (NSAIDs)[2].

Furthermore, recent studies on derivatives of 3-((4-hydroxyphenyl)amino)propanoic acid, a
closely related structure, have demonstrated promising anticancer and antioxidant
properties[3]. These derivatives have been shown to reduce the viability of cancer cells, such
as the A549 non-small cell lung cancer line, and inhibit cell migration[3].

Hypothesized Signaling Pathway Interaction:

Given the anticancer activity of related compounds, it is plausible that 3-(2-
lodophenylamino)propanoic acid could modulate signaling pathways involved in cell
proliferation and survival. A hypothetical workflow for investigating such interactions is
presented below.
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Workflow for investigating the biological activity of the compound.

The structural similarity to known bioactive molecules suggests that 3-(2-
lodophenylamino)propanoic acid could be a valuable scaffold for the development of novel
therapeutics, particularly in the areas of oncology and inflammatory diseases. Further research
is warranted to elucidate its specific biological targets and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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